![molecular formula C6H14O2 B7768871 1,1-Diethoxyethane CAS No. 30846-29-8](/img/structure/B7768871.png)
1,1-Diethoxyethane
Overview
Description
1,1-Diethoxyethane, also known as acetaldehyde diethyl acetal or simply acetal, is a major flavoring component of distilled beverages, especially malt whisky and sherry . It is one of many compounds containing an acetal functional group .
Synthesis Analysis
The direct conversion of ethanol to this compound (DEE) through one-pot dehydrogenation-acetalization has attracted broad interest from both academia and industry . This process involves the oxidative dehydrogenation of alcohol to acetaldehyde, which requires high temperature to activate oxygen for the C−H cleavage. The subsequent acetalization of acetaldehyde with ethanol is an exothermic reversible reaction favorable at low temperature . A highly efficient bi-functional catalysis by Bi/BiCeOx for one-pot oxidative dehydrogenation-acetalization route from ethanol to DEE under 150 °C and ambient pressure has been reported .
Molecular Structure Analysis
The molecular formula of this compound is C6H14O2 . It has a molar mass of 118.174 g/mol . The structure of this compound can be represented as CCOC©OCC .
Chemical Reactions Analysis
This compound is a derivative product of selective ethanol oxidation . It is produced through sequential electrochemical and non-electrochemical reactions. First, ethanol is electrochemically oxidized to acetaldehyde, and then the acetaldehyde undergoes acetalization with ethanol to form this compound .
Physical And Chemical Properties Analysis
This compound is a colorless liquid with a density of 0.83 g/cm³ . It has a melting point of -100 °C and a boiling point of 102 °C . It is soluble in water with a solubility of 46 g/L . The refractive index (nD) is 1.3834 at 20 °C .
Scientific Research Applications
Diesel Engine Emissions Improvement : 1,1-Diethoxyethane, derived from bio-ethanol, is used as an additive in automotive diesel engines to potentially reduce pollutant emissions. Although it shows an insensitive effect on gaseous pollutants, a marked reduction in exhaust smoke has been observed, albeit with a slight increase in fuel consumption due to the blend's total oxygen content (Frusteri et al., 2007).
Conformational Studies : Conformations of this compound have been studied using matrix isolation infrared spectroscopy and ab initio computations. The research provided definitive assignments for the infrared features of various conformers of this compound, contributing to the understanding of its molecular structure and interactions (Venkatesan & Viswanathan, 2011).
Catalyst Deactivation in Synthesis : The synthesis of this compound from ethanol and acetaldehyde in a continuous flow reactor using Amberlyst 15 as a catalyst has shown significant activity loss due to catalyst deactivation, related to sulfonic group hydration. The addition of n-hexane in the feed showed a higher conversion rate and lower deactivation rate (Gómez et al., 2004).
Efficient Synthesis via Sequential Ethanol Reactions : An efficient synthesis of this compound via two-sequential reactions of ethanol has been reported. This involves the selective dehydrogenation of ethanol to acetaldehyde and subsequent acetalization to this compound. The study explores various catalysts and conditions to optimize the yield (He & Liu, 2014).
Photocatalytic Ethanol Dehydrogenation-Acetalization : A study achieved photocatalytic ethanol dehydrogenation-acetalization to prepare this compound and H2 over a non-precious metal CdS/Ni-MoS2 catalyst under visible light. The system showed excellent production rate and high selectivity, providing a promising strategy for a green application of bioethanol (Chao et al., 2018).
Mechanism of Action
Target of Action
Acetal, also known as 1,1-Diethoxyethane, is a compound that primarily targets the taste and smell receptors in humans. It is a major flavoring component of distilled beverages, especially malt whisky and sherry .
Biochemical Pathways
Acetal is formed through a biochemical process known as acetalization. In this process, alcohols add reversibly to aldehydes and ketones to form hemiacetals. This reaction can continue by adding another alcohol to form an acetal . Acetal is formed from acetaldehyde in Sherry wines .
Result of Action
The primary result of Acetal’s action is the imparting of flavor and aroma to the beverages it is found in. On a molecular level, it interacts with the olfactory and taste receptors, triggering a sensory response that is perceived as a specific flavor or smell .
Safety and Hazards
1,1-Diethoxyethane is classified as a highly flammable liquid and vapor. It can cause skin and eye irritation. It is harmful if inhaled and may damage fertility . Safety measures include avoiding contact with skin and eyes, avoiding inhalation of vapor or mist, and keeping away from sources of ignition .
Future Directions
The conversion of renewable biomass and their derivatives into chemicals and fuels has received much attention to reduce the dependence on fossil resources . The photocatalytic ethanol dehydrogenation-acetalization to prepare value-added 1,1-diethoxyethane and H2 was achieved over non-precious metal CdS/Ni-MoS2 catalyst under visible light . This study provides a promising strategy for a green application of bioethanol .
Biochemical Analysis
Biochemical Properties
Acetal participates in biochemical reactions primarily through its conversion to acetyl coenzyme A (acetyl-CoA), a central molecule in metabolism . Acetyl-CoA interacts with various enzymes, proteins, and other biomolecules. For instance, it is involved in the acetyl CoA pathway, which requires approximately 10 enzymes and more than 500 kDa of combined subunit molecular mass to catalyze the conversion of H2 and CO2 to formate, acetate, and pyruvate in acetogens and methanogens .
Cellular Effects
Acetal influences cell function by affecting cellular metabolism. Its conversion to acetyl-CoA plays a pivotal role in energy metabolism in cell mitochondria and serves as a primary precursor for multiple synthetic and signaling pathways in various extramitochondrial compartments . This includes impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of Acetal involves its conversion to a hemiacetal and then to an acetal. This process is catalyzed by a strong acid and involves a nucleophilic addition followed by a nucleophilic substitution reaction . The conversion of a hemiacetal to an acetal is an SN1 reaction, with an alcohol nucleophile and water leaving group .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of Acetal change over time. The formation of Acetal from a hemiacetal is reversible, and the water produced during Acetal formation must be removed to avoid shifting the equilibrium back to the reactants . This highlights the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies.
Metabolic Pathways
Acetal is involved in the acetyl CoA pathway, a major metabolic pathway utilized by bacteria . This pathway requires several enzymes and cofactors, indicating that Acetal interacts with these molecules. The pathway’s role in the evolution of the enzymatic acetyl CoA pathway suggests that Acetal may affect metabolic flux or metabolite levels .
Subcellular Localization
Acetyl-CoA, a molecule that Acetal is converted to, is present in the cytosol and nuclei of many cell types, whereas its isoform is mitochondrial . This suggests that Acetal, through its conversion to Acetyl-CoA, may have a similar subcellular localization.
properties
IUPAC Name |
1,1-diethoxyethane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O2/c1-4-7-6(3)8-5-2/h6H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHKHKXVYLBGOIT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O2 | |
Record name | ACETAL | |
Source | CAMEO Chemicals | |
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Record name | ACETAL | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Related CAS |
30846-29-8 | |
Record name | 1,1-Diethoxyethane homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=30846-29-8 | |
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DSSTOX Substance ID |
DTXSID6030607 | |
Record name | Acetal | |
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Molecular Weight |
118.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Acetal appears as a clear colorless liquid with a pleasant odor. Boiling point 103-104 °C. Flash point -5 °F. Density 0.831 g / cm3. Slightly soluble in water. Vapors heavier than air. Moderately toxic and narcotic in high concentrations., Colorless, volatile liquid with an agreeable odor; [Hawley], Liquid, COLOURLESS LIQUID WITH PUNGENT ODOUR., volatile colourless liquid with a refreshing, pleasant, fruity-green odour | |
Record name | ACETAL | |
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Record name | Acetal | |
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Record name | 1,1-Diethoxyethane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031644 | |
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Record name | ACETAL | |
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Record name | Acetal | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/729/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Boiling Point |
216 °F at 760 mmHg (USCG, 1999), 102.7 °C AT 760 MM HG; 66.3 °C AT 200 MM HG; 39.8 °C AT 60 MM HG; 31.9 °C AT 40 MM HG; 19.6 °C AT 20 MM HG; +8.0 °C AT 10 MM HG; -2.3 °C AT 5 MM HG; -23 °C AT 1.0 MM HG, 102.00 to 104.00 °C. @ 760.00 mm Hg, 103 °C | |
Record name | ACETAL | |
Source | CAMEO Chemicals | |
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Record name | ACETAL | |
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Record name | 1,1-Diethoxyethane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031644 | |
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Flash Point |
-5 °F (USCG, 1999), -20.5 °C, -5 °F (-21 °C) (CLOSED CUP), -21 °C c.c. | |
Record name | ACETAL | |
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Record name | Acetal | |
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Solubility |
MISCIBLE WITH ALCOHOL, 60% ALCOHOL, ETHER; SOL IN HEPTANE, METHYLCYCLOHEXANE, ETHYL ACETATE; PROPYL, ISOPROPYL, BUTYL & ISOBUTYL ALCOHOLS; 100 G WATER DISSOLVE 5 G ACETAL, SOL IN CHLOROFORM, sol in acetone, Water Solubility = 4.4X10+4 mg/L at 25 °C, 44 mg/mL at 25 °C, Solubility in water, g/100ml: 5.0, slightly soluble in water; miscible with most organic solvents, oils, miscible (in ethanol) | |
Record name | ACETAL | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1635 | |
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Record name | 1,1-Diethoxyethane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031644 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Record name | ACETAL | |
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Record name | Acetal | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/729/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Density |
0.831 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.8254 AT 20 °C/4 °C, Relative density (water = 1): 0.83, 0.822-0.831 | |
Record name | ACETAL | |
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URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1070 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Record name | Acetal | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/729/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Vapor Density |
4.08 (AIR= 1), Relative vapor density (air = 1): 4.1 | |
Record name | ACETAL | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1635 | |
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URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1070 | |
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Vapor Pressure |
56.87 mmHg (USCG, 1999), 27.6 [mmHg], 27.6 mm Hg at 25 °C /from experimentally derived coefficients/, Vapor pressure, kPa at 20 °C: 2.7 | |
Record name | ACETAL | |
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URL | https://cameochemicals.noaa.gov/chemical/2 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Acetal | |
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Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1635 | |
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Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1070 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Color/Form |
COLORLESS LIQUID | |
CAS RN |
105-57-7 | |
Record name | ACETAL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Diethyl acetal | |
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Record name | Acetal | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000105577 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetal | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7624 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethane, 1,1-diethoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Acetal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6030607 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1-diethoxyethane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.010 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ACETAL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5G14F9E2HB | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | ACETAL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1635 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1,1-Diethoxyethane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031644 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | ACETAL | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1070 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
-148 °F (USCG, 1999), -100 °C | |
Record name | ACETAL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | ACETAL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1635 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1,1-Diethoxyethane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031644 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | ACETAL | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1070 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.